![molecular formula C13H10N2S B2405230 4,5-Dihydroacenaphtho[5,4-d]thiazol-8-amine CAS No. 108954-84-3](/img/structure/B2405230.png)
4,5-Dihydroacenaphtho[5,4-d]thiazol-8-amine
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Description
4,5-Dihydroacenaphtho[5,4-d]thiazol-8-amine is a chemical compound with the CAS Number: 108954-84-3 . It has a molecular weight of 226.3 and its IUPAC name is 4,5-dihydroacenaphtho[5,4-d][1,3]thiazol-8-amine . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of a similar compound, 8-(furan-2-yl)-4,5-dihydroacenaphtho[5,4-d]thiazole, was reported in a study . The process involved the condensation of 1,2-dihydroacenaphthylen-5-amine with furoyl chloride in 2-propanol, which resulted in N-(1,2-dihydroacenaphthylen-5-yl)furan-2-carboxamide . This was then treated with excess P2S5 in anhydrous toluene to form the corresponding thioamide . The oxidation with potassium ferricyanide in an alkaline medium by the Jacobson procedure resulted in 8-(furan-2-yl)-4,5-dihydroacenaphtho[5,4-d]thiazole .Molecular Structure Analysis
The InChI code for this compound is 1S/C13H10N2S/c14-13-15-12-9-3-1-2-7-4-5-8(11(7)9)6-10(12)16-13/h1-3,6H,4-5H2,(H2,14,15) .Chemical Reactions Analysis
The synthesized 8-(furan-2-yl)-4,5-dihydroacenaphtho[5,4-d]thiazole was subjected to various electrophilic substitution reactions, including nitration, bromination, formylation, and acylation . The reaction conditions determined whether the furan ring or the acenaphthene fragment was attacked .Physical and Chemical Properties Analysis
As mentioned earlier, this compound is a solid compound .Scientific Research Applications
Synthesis and Electrophilic Substitution Reactions
4,5-Dihydroacenaphtho[5,4-d]thiazol-8-amine is utilized in synthetic chemistry, particularly in electrophilic substitution reactions. Aleksandrov and Elchaninov (2017) demonstrated its synthesis and its subsequent involvement in reactions such as nitration, bromination, formylation, and acylation. These reactions are significant for modifying the compound to produce derivatives with potential applications in various fields including materials science and pharmaceuticals (Aleksandrov & Elchaninov, 2017).
Novel Organic Compounds and Materials
The compound serves as a building block in the synthesis of novel organic compounds. Liu, Shih, and Tao (1984) reported the synthesis of 2-substituted naphtho[1′,2′:4,5]thiazolo[3,2-b]-1,2,4-triazoles, showcasing the versatility of this thiazole derivative in creating new heterocyclic compounds. Such compounds could have potential applications in material science and drug discovery (Liu, Shih, & Tao, 1984).
Molluscicidal Properties
El-bayouki and Basyouni (1988) explored the molluscicidal properties of new thiazolo[5,4-d]pyrimidines, indicating the potential use of this compound derivatives in pest control, particularly in combating snails that are intermediate hosts for schistosomiasis (El-bayouki & Basyouni, 1988).
Molecular and Electronic Structure Analysis
Özdemir, Dinçer, Cukurovalı, and Büyükgüngör (2009) conducted experimental and theoretical investigations into the molecular and electronic structure of a derivative of this compound. Their study provides insights into the physical and chemical properties of such compounds, which is crucial for their application in fields like materials science and pharmaceuticals (Özdemir, Dinçer, Cukurovalı, & Büyükgüngör, 2009).
Synthesis of 2-Arylbenzothiazoles
Che, Jiang, Xiao, Huang, and Deng (2017) described the synthesis of 2-arylbenzothiazoles and 2-arylnaphtho[2,1-d]thiazoles using a method that involves oxidative annulation and C-H functionalization. This research highlights the potential use of this compound in synthesizing complex molecules that can be used in organic electronics or as pharmaceutical intermediates (Che, Jiang, Xiao, Huang, & Deng, 2017).
Properties
IUPAC Name |
5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2S/c14-13-15-12-9-3-1-2-7-4-5-8(11(7)9)6-10(12)16-13/h1-3,6H,4-5H2,(H2,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTLXGDDMVNUBHM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC3=C(C4=CC=CC1=C24)N=C(S3)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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